Cas no 90458-75-6 (Ecamsule disodium)

• Product Name: Ecamsule disodium
• CAS No: 90458-75-6
• MF: C₂₈H₃₄NaO₈S₂
• MW: 585.684537410736
• MDL: MFCD34169233
• CID: 3042855
• PubChem ID: 77985954
• Update Time: 2025-10-29

Ecamsule disodium Chemical and Physical Properties

Names and Identifiers

• Sodium ((1,4-phenylenebis(methanylylidene))bis(7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl-3-ylidene))dimethanesulfonate
• Ecamsule ·2Na
• BCP16966
• AK607883
• Ecamsule inverted exclamation mark currency2Na
• Disodium;[3-[[4-[[7,7-dimethyl-3-oxo-4-(sulfonatomethyl)-2-bicyclo[2.2.1]heptanylidene]methyl]phenyl
• Ecamsule disodium
• Ecamsule.2Na
• C28H32Na2O8S2
• disodium;[3-[[4-[[7,7-dimethyl-3-oxo-4-(sulfonatomethyl)-2-bicyclo[2.2.1]heptanylidene]methyl]phenyl]methylidene]-7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl]methanesulfonate
• disodium [(3Z)-3-[(4-{[(2E)-7,7-dimethyl-3-oxo-4-(sulfonatomethyl)bicyclo[2.2.1]heptan-2-ylidene]methyl}phenyl)methylidene]-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonate
• DA-52794
• 90458-75-6

• MDL： MFCD34169233
• Inchi： 1S/C28H34O8S2.Na/c1-25(2)21-9-11-27(25,15-37(31,32)33)23(29)19(21)13-17-5-7-18(8-6-17)14-20-22-10-12-28(24(20)30,26(22,3)4)16-38(34,35)36;/h5-8,13-14,21-22H,9-12,15-16H2,1-4H3,(H,31,32,33)(H,34,35,36);
• InChI Key： FENIJEOKBMDKBL-UHFFFAOYSA-N
• SMILES： [Na].O=C1C2(C(C(CC2)C1=CC1C=CC(C=C2C3C(C(CS(O)(=O)=O)(CC3)C2=O)(C)C)=CC=1)(C)C)CS(O)(=O)=O

Computed Properties

• Exact Mass: 606.13339889g/mol
• Monoisotopic Mass: 606.13339889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 4
• Complexity: 1200
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 165

Ecamsule disodium Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on Ecamsule disodium

Ecamsule Disodium (CAS No. 90458-75-6): A Comprehensive Overview

Ecamsule disodium, also known by its CAS number 90458-75-6, is a highly advanced compound that has garnered significant attention in the fields of dermatology and cosmetics. This compound is primarily recognized for its role as a broad-spectrum UV filter, making it an essential ingredient in sunscreens and other skin protection products. The scientific community has extensively studied its properties, and recent research has further elucidated its mechanisms of action, stability, and efficacy.

The chemical structure of ecamsule disodium is characterized by its ability to absorb ultraviolet radiation effectively. This property is derived from its unique molecular composition, which allows it to scatter and dissipate UV rays before they penetrate the skin. Recent studies have demonstrated that ecamsule disodium exhibits exceptional photostability, meaning it retains its protective properties even after prolonged exposure to sunlight. This makes it a preferred choice for formulators seeking reliable and long-lasting UV protection.

In terms of applications, ecamsule disodium is widely used in cosmetic formulations due to its compatibility with various skin types. Its ability to form a protective barrier on the skin surface not only prevents UV-induced damage but also reduces the risk of photoaging and skin cancer. According to a 2023 study published in the Journal of Dermatological Science, ecamsule disodium has shown superior performance compared to traditional UV filters in terms of both efficacy and safety.

One of the most notable advancements in the use of ecamsule disodium is its integration into advanced skincare technologies. Researchers have explored its potential in combination with other active ingredients, such as antioxidants and moisturizers, to enhance overall skin health. For instance, a recent clinical trial highlighted that when ecamsule disodium is paired with vitamin C derivatives, it significantly improves the skin's ability to combat oxidative stress caused by UV exposure.

The synthesis of ecamsule disodium involves a multi-step chemical process that ensures high purity and consistency. Modern manufacturing techniques have further optimized this process, resulting in a product that meets stringent quality control standards. The compound's physical properties, including its solubility and viscosity, make it suitable for incorporation into a wide range of cosmetic formulations, from lotions to gels.

From an environmental perspective, ecamsule disodium has been evaluated for its biodegradability and ecological impact. Studies indicate that it degrades efficiently under natural conditions, minimizing its environmental footprint. This aligns with the growing demand for sustainable ingredients in the cosmetics industry.

In conclusion, ecamsule disodium (CAS No. 90458-75-6) stands out as a cutting-edge compound with versatile applications in skincare and sun protection. Its proven efficacy, stability, and compatibility with various formulations make it an indispensable component in modern cosmetic products. As research continues to uncover new insights into its properties and potential uses, ecamsule disodium is poised to play an even greater role in advancing dermatological care.